Cas no 372963-51-4 ((6-methoxypyridin-2-yl)boronic acid)

• Product Name: (6-methoxypyridin-2-yl)boronic acid
• CAS No: 372963-51-4
• MF: C₆H₈BNO₃
• MW: 152.943621635437
• MDL: MFCD03093332
• CID: 304388
• PubChem ID: 2762741
• Update Time: 2025-11-02

(6-methoxypyridin-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-Methoxypyridin-2-yl)boronic acid
• 6-Methoxypyridin-2-ylboronic acid
• 6-Methoxypyridine-2-Boronic Acid
• Boronicacid, B-(6-methoxy-2-pyridinyl)-
• 2-Methoxypyridine-6-boronic acid hydrochloride
• BA45
• (6-Methoxy-2-pyridinyl)boronic acid
• [6-(Methyloxy)-2-pyridinyl]boronic acid
• 2-METHOXYPYRIDINE-6-BORONIC ACID, HYDROCHLORIDE SALT
• 6 - Methoxypyridine - 2 - boronic acid
• 6-methoxypyridinylboronic acid
• GQWZKBTZAFEQJZ-UHFFFAOYSA-N
• EBD11259
• (6-Methoxy-2-pyridyl)boronic acid
• (6-Methoxy-2-pyridinyl)-boronic acid
• VP14858
• AB13228
• 2-M
• F16242
• DTXSID60376410
• FT-0600765
• MFCD03093332
• CS-0043972
• A823591
• SCHEMBL200689
• AKOS006279993
• EN300-149800
• (6-methoxypyridin-2-yl)boronicAcid
• 372963-51-4
• J-518865
• DS-10588
• DB-007176
• (6-methoxypyridin-2-yl)boronic acid

• MDL： MFCD03093332
• Inchi： 1S/C6H8BNO3/c1-11-6-4-2-3-5(8-6)7(9)10/h2-4,9-10H,1H3
• InChI Key： GQWZKBTZAFEQJZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(B(O)O)=N1

Computed Properties

• Exact Mass: 153.06000
• Monoisotopic Mass: 153.0597233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6

Experimental Properties

• Density: 1.24
• Boiling Point: 326 ºC
• Flash Point: 151 ºC
• PSA: 62.58000
• LogP: -1.23000

(6-methoxypyridin-2-yl)boronic acid Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：R26;R36/37/39

Additional information on (6-methoxypyridin-2-yl)boronic acid

Comprehensive Guide to (6-Methoxypyridin-2-yl)boronic Acid (CAS No. 372963-51-4): Properties, Applications, and Market Insights

(6-Methoxypyridin-2-yl)boronic acid (CAS No. 372963-51-4) is a versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of heterocyclic boronic acids, which are essential intermediates in Suzuki-Miyaura cross-coupling reactions. Its unique structure, featuring a methoxy-substituted pyridine ring, makes it valuable for constructing complex molecules.

The growing demand for 6-methoxypyridin-2-yl boronic acid is driven by its applications in drug discovery, particularly in the development of kinase inhibitors and anticancer agents. Researchers are increasingly exploring its potential in targeted therapy, a hot topic in modern medicine. The compound's ability to form stable covalent bonds with biological targets enhances its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development.

From a chemical perspective, (6-methoxypyridin-2-yl)boronic acid exhibits excellent stability under ambient conditions, though it should be stored in a cool, dry place to prevent degradation. Its solubility in common organic solvents like dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF) facilitates its use in various synthetic protocols. The methoxy group at the 6-position enhances the electron density of the pyridine ring, influencing its reactivity in palladium-catalyzed reactions.

In the pharmaceutical industry, 372963-51-4 serves as a key building block for small molecule drugs. Recent studies highlight its role in synthesizing compounds with potential activity against COVID-19 related proteins, aligning with current global health priorities. The compound's boronic acid moiety enables reversible interactions with biological nucleophiles, making it valuable for designing enzyme inhibitors.

The material science sector also benefits from 6-methoxypyridin-2-yl boronic acid, particularly in developing organic electronic materials. Its incorporation into π-conjugated systems improves charge transport properties, relevant for organic light-emitting diodes (OLEDs) and photovoltaic devices. This application aligns with the growing interest in sustainable energy solutions and green chemistry.

Market analysis indicates steady growth for (6-methoxypyridin-2-yl)boronic acid, with Asia-Pacific emerging as a major production hub. The compound's price fluctuates based on purity grades, ranging from 95% to 99% for research applications. Quality control remains crucial, with HPLC analysis and NMR spectroscopy being standard characterization methods.

Environmental considerations for 372963-51-4 include proper waste disposal methods to prevent boron accumulation in ecosystems. The scientific community continues to explore greener synthetic routes for producing such boronic acid derivatives, reflecting the industry's shift toward environmentally friendly processes.

For researchers working with (6-methoxypyridin-2-yl)boronic acid, proper handling includes using personal protective equipment and working in well-ventilated areas. While not classified as highly hazardous, standard laboratory precautions apply when handling this chemical compound.

The future outlook for 6-methoxypyridin-2-yl boronic acid appears promising, with ongoing research expanding its applications in medicinal chemistry and advanced materials. Its role in C-H activation reactions and bioconjugation techniques positions it as a valuable tool for synthetic chemists addressing contemporary challenges in molecular design.